(3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride

• CAS No.: 1147110-70-0
• Molecular Formula: C6H13ClFNO
• Molecular Weight: 169.62 g/mol
• IUPAC Name: 3-fluoro-4-methoxypiperidine;hydrochloride
• InChI: InChI=1S/C6H12FNO.ClH/c1-9-6-2-3-8-4-5(6)7;/h5-6,8H,2-4H2,1H3;1H
• InChI Key: RXBHOPYLIYPIMX-UHFFFAOYSA-N
• SMILES: COC1CCNCC1F.Cl
• solubility: not available

Description

(3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride is a useful research compound. Its molecular formula is C6H13ClFNO and its molecular weight is 169.62 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Important Pharmaceutical Intermediates

(3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride serves as an intermediate in the synthesis of several significant pharmaceuticals. An efficient method to synthesize (3S,4R)-4-benzylamino-3-methoxypiperidine, an intermediate for the drug molecule Cisapride and its analogs, was described by Shirode et al. (2008). This process involves enantiopure 4-formylazetidin-2-one and yields both trans and cis isomers of 4-amino-3-methoxypiperidine (Shirode, Likhite, Gumaste, & Deshmukh, 2008).

Structural Analysis in Pharmaceutical Development

The compound has been used in the structural analysis of chiral pharmaceuticals. Urbanová et al. (2002) conducted a study using vibrational circular dichroism (VCD) spectroscopy to understand the solution structures of intermediates in the synthesis of pharmaceuticals like paroxetine and femoxetine. This study showcases how the compound's derivatives aid in understanding molecular structures (Urbanová, Setnička, Bouř, Navratilova, & Volka, 2002).

Enantiomeric Analysis in Medicinal Chemistry

The compound is also used in the enantiomeric analysis of pharmaceutical intermediates. Navratilova (2001) explored the chemical-shift anisochrony of the fluorine signal in enantiomerically enriched derivatives of (3S,4R)-3-Fluoro-4-methoxypiperidine, providing insights into the purity and structure of these intermediates (Navratilova, 2001).

Applications in Targeted Protein Degradation

A study by Testa et al. (2018) on the synthesis, conformational analysis, and stereoselective recognition by the VHL E3 ubiquitin ligase of 3-fluoro-4-hydroxyprolines, highlights the broader applicability of fluorinated piperidine derivatives in medicinal chemistry and targeted protein degradation (Testa et al., 2018).

Safety and Hazards

Safety and hazard information for a compound includes its toxicity, flammability, and potential health effects. According to the available resources, “(3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride” may have some safety concerns.